Cas no 792-26-7 (H2FDCA)

H2FDCA structure
H2FDCA structure
Product Name:H2FDCA
CAS No:792-26-7
MF:C15H8O5
MW:268.221024513245
MDL:MFCD00016355
CID:562340
PubChem ID:2758945
Update Time:2024-10-27

H2FDCA Chemical and Physical Properties

Names and Identifiers

    • 9-Oxo-9H-fluorene-2,7-dicarboxylic acid
    • 9-FLUORENONE-2,7-DICARBOXYLIC ACID
    • 9-FLUORENONE-2,7-DICARBOXYLIC ACID, TECH
    • 9-Fluorenone-2,7-dicarboxylic acid, tech.
    • 9H-Fluorene-2,7-dicarboxylicacid, 9-oxo-
    • 9-oxofluorene-2,7-dicarboxylic acid
    • XMIFYVJZYNTBTI-UHFFFAOYSA-N
    • zlchem 672
    • 2,7-dicarboxy-9-fluorenone
    • ZLD0124
    • fluorenone-2,7-dicarboxylic acid
    • SBB069088
    • 9-oxo-fluorene-2,7-dicarboxylic acid
    • VZ31132
    • ST2419089
    • 9H-Fluorene-2,7-d
    • 9-芴酮-2,7-二甲酸
    • H2FDCA
    • SR-01000103927-1
    • CS-W006256
    • SCHEMBL600296
    • SR-01000103927
    • 9H-Fluorene-2,7-dicarboxylic acid, 9-oxo-
    • CCG-138415
    • A839624
    • C15H8O5
    • 792-26-7
    • YSZC612
    • AKOS001582633
    • FT-0632963
    • GS-3500
    • MFCD00016355
    • 9H-Fluorene-2,7-dicarboxylicacid,9-oxo-
    • 9-Oxo-9H-fluorene-2,7-dicarboxylicacid
    • DTXSID30374564
    • 9-Oxo-9H-fluorene-2,7-dicarboxylic acid (ACI)
    • Fluorene-2,7-dicarboxylic acid, 9-oxo- (6CI, 7CI, 8CI)
    • 2,7-Dicarboxyfluorenone
    • 9-Oxo-2,7-fluorenedicarboxylic acid
    • MDL： MFCD00016355
    • Inchi： 1S/C15H8O5/c16-13-11-5-7(14(17)18)1-3-9(11)10-4-2-8(15(19)20)6-12(10)13/h1-6H,(H,17,18)(H,19,20)
    • InChI Key： XMIFYVJZYNTBTI-UHFFFAOYSA-N
    • SMILES： O=C(C1C=C2C(C3C(C2=O)=CC(C(O)=O)=CC=3)=CC=1)O

Computed Properties

  • Exact Mass: 268.03700
  • Monoisotopic Mass: 268.037
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 91.7
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.578
  • Melting Point: 407 °C
  • Boiling Point: 621.3°C at 760 mmHg
  • Flash Point: 343.6°C
  • Refractive Index: 1.729
  • PSA: 91.67000
  • LogP: 2.29440
  • Vapor Pressure: 0.0±1.9 mmHg at 25°C
  • Solubility: Not determined

H2FDCA Security Information

H2FDCA Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

H2FDCA Pricemore >>

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H2FDCA Production Method

Production Method 1

961-27-3 961-27-3
792-26-7 792-26-7
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Tetrabutylammonium bromide ,  Sodium hypochlorite Solvents: Dimethyl sulfoxide ;  10 °C; 2 h, rt; 4 h, rt → 70 °C
1.2 Reagents: Sodium thiosulfate ;  70 °C
Reference
Synthesis and photoluminescence stability of non-conjugated polymers based on fluorene and benzoxazole
Xu, Xiaohui; Zhang, Huiru; Liu, Xiaoyun; Zhuang, Qixin; Han, Zhewen, European Polymer Journal, 2010, 46(3), 528-534

Production Method 2

961-27-3 961-27-3
792-26-7 792-26-7
Reaction Conditions
1.1 Reagents: Nitric acid
Reference
Electron Acceptors of the Fluorene Series. 7. 2,7-Dicyano-4,5-dinitro-9-X-fluorenes: Synthesis, Cyclic Voltammetry, Charge Transfer Complexation with N-Propylcarbazole in Solution, and X-ray Crystal Structures of Two Tetrathiafulvalene Complexes
Perepichka, Igor F.; Kuz'mina, Lyudmila G.; Perepichka, Dmitrii F.; Bryce, Martin R.; Goldenberg, Leonid M.; et al, Journal of Organic Chemistry, 1998, 63(19), 6484-6493

Production Method 3

42946-37-2 42946-37-2
792-26-7 792-26-7
Reaction Conditions
1.1 Reagents: Calcium acetate Solvents: Water ;  rt → 150 °C; 2 d, 150 °C
Reference
Tunable, Ligand-Based Emission from Inorganic-Organic Frameworks: A New Approach to Phosphors for Solid State Lighting and Other Applications
Furman, Joshua D.; Warner, Alina Y.; Teat, Simon J.; Mikhailovsky, Alexander A.; Cheetham, Anthony K., Chemistry of Materials, 2010, 22(7), 2255-2260

Production Method 4

961-27-3 961-27-3
792-26-7 792-26-7
Reaction Conditions
1.1 Reagents: Potassium dichromate
Reference
Amino derivatives of 9H-fluorene
Ferranti, A.; Chiarini, A.; Garuti, L.; Giovanninetti, G.; Brigidi, P., Farmaco, 1982, 37(3), 199-204

H2FDCA Raw materials

H2FDCA Preparation Products

H2FDCA Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:792-26-7)9-FLUORENONE-2,7-DICARBOXYLIC ACID
Order Number:sfd17384
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:792-26-7)H2FDCA
Order Number:A839624
Stock Status:in Stock
Quantity:25g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:47
Price ($):887.0/211.0
Email:sales@amadischem.com

H2FDCA Related Literature

Related Categories

792-26-7 (H2FDCA) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:792-26-7)9-FLUORENONE-2,7-DICARBOXYLIC ACID
sfd17384
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:792-26-7)H2FDCA
A839624
Purity:99%/99%
Quantity:25g/5g
Price ($):887.0/211.0
Email